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The table below summarizes the key experimental findings from a recent study:

Aspect Details |/ Findings

Compound Avocado fatty alcohols/acetates (AFAS), including Avocadene l-acetate [1]

Class

Tested Parasitic nematodes: Brugia pahangi, Teladorsagia circumcincta, Heligmosomoides

Organisms polygyrus, multidrug-resistant Haemonchus contortus; Mouse model (H. polygyrus
infection); Model organism: C. elegans [1]

Key Efficacy Significant nematocidal activity against all four veterinary parasitic nematode

Findings species; Significant efficacy in infected mice [1]

Observed Paralysis, impaired mitochondrial respiration, increased reactive oxygen species

Phenotypes (ROS), mitochondrial damage, developmental arrest in embryos [1]

Molecular Inhibits POD-2 (acetyl CoA carboxylase), the rate-limiting enzyme in lipid

Target biosynthesis [1]

Reported Data

LD50 values for larval development, adult survival, and egg hatching in C. elegans;
No traditional LD50 (acute systemic toxicity) reported [1]

Detailed Experimental Protocols
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The key experiments cited were conducted as follows:

¢ Multispecies High-Throughput Screening (HTS): Synchronized first-stage larvae (L1) of the free-
living nematodes C. elegans and P. pacificus were used to screen a library of 2,300 small molecules.
Compounds were tested at 10 uM, and effects were observed over 5-7 days. This approach identified
the AFA compounds, including Avocadene 1-acetate [1].

¢ Dose-Response Assays: To determine the half-maximal lethal dose (LD50) for various phenotypes,
assays were performed in liquid culture across different C. elegans stages. The tests included:

o Larval Development: L1 larvae were exposed to a range of AFA concentrations (1 uM to 100
M) and monitored for progression to adulthood [1].

o Adult Survival: Adult nematodes were exposed to AFAs and assessed for lethality (paralysis
and death) [1].

o Egg Hatching: Harvested embryos were exposed to the compounds, and the rate of
successful hatching was measured. NMR spectroscopy confirmed that the AFAs penetrated the
eggshell [1].

¢ In Vivo Efficacy Model: Mice infected with the parasitic nematode Heligmosomoides polygyrus were
treated with AFA to evaluate its efficacy in a living host [1].

¢ Target Identification (Genetic and Biochemical Tests): The model organism C. elegans was used
for genetic tests to identify the molecular target. These experiments revealed that the compounds
inhibit the POD-2 gene, which encodes acetyl CoA carboxylase (ACC) [1].

Mechanism of Action Pathway

The following diagram illustrates the mechanism of action of Avocadene 1-acetate as identified in the

research:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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